Cas no 2229681-52-9 (2,5-dioxopyrrolidin-1-yl (2Z)-3-(1H-imidazol-1-yl)but-2-enoate)

• Product Name: 2,5-dioxopyrrolidin-1-yl (2Z)-3-(1H-imidazol-1-yl)but-2-enoate
• CAS No: 2229681-52-9
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 5164714
• PubChem ID: 137964558
• Update Time: 2025-06-14

2,5-dioxopyrrolidin-1-yl (2Z)-3-(1H-imidazol-1-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxopyrrolidin-1-yl (2Z)-3-(1H-imidazol-1-yl)but-2-enoate

• Inchi： 1S/C11H11N3O4/c1-8(13-5-4-12-7-13)6-11(17)18-14-9(15)2-3-10(14)16/h4-7H,2-3H2,1H3
• InChI Key： QWJSTZZAQIMPFG-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)C=C(N1C=NC=C1)C

Additional information on 2,5-dioxopyrrolidin-1-yl (2Z)-3-(1H-imidazol-1-yl)but-2-enoate

Research Brief on 2,5-dioxopyrrolidin-1-yl (2Z)-3-(1H-imidazol-1-yl)but-2-enoate (CAS: 2229681-52-9)

Recent studies on the compound 2,5-dioxopyrrolidin-1-yl (2Z)-3-(1H-imidazol-1-yl)but-2-enoate (CAS: 2229681-52-9) have highlighted its potential as a versatile intermediate in medicinal chemistry and drug discovery. This compound, characterized by its unique imidazole and pyrrolidine moieties, has garnered attention for its role in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases. The following brief summarizes the latest research findings, methodologies, and implications of this compound in the field of chemical biology and pharmaceutical sciences.

One of the key applications of 2,5-dioxopyrrolidin-1-yl (2Z)-3-(1H-imidazol-1-yl)but-2-enoate is its use as a reactive ester in the development of covalent inhibitors. Recent studies have demonstrated its efficacy in forming stable adducts with nucleophilic residues in target proteins, thereby modulating their activity. For instance, researchers have employed this compound to design inhibitors of kinases and proteases, which are critical targets in oncology and virology. The compound's ability to selectively modify cysteine residues has been particularly noteworthy, offering a strategic advantage in the design of targeted therapies.

In addition to its role in covalent inhibition, 2,5-dioxopyrrolidin-1-yl (2Z)-3-(1H-imidazol-1-yl)but-2-enoate has been explored as a building block in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the construction of imidazole-containing scaffolds, which exhibited potent antimicrobial activity against drug-resistant pathogens. The study highlighted the compound's synthetic versatility and its potential to address the growing challenge of antibiotic resistance.

Another significant advancement involves the compound's application in prodrug design. Researchers have leveraged its reactive ester functionality to develop prodrugs that release active therapeutic agents upon enzymatic cleavage. This approach has been particularly promising in enhancing the bioavailability and tissue specificity of drugs with poor pharmacokinetic properties. For example, a recent preclinical study demonstrated the successful use of 2,5-dioxopyrrolidin-1-yl (2Z)-3-(1H-imidazol-1-yl)but-2-enoate-based prodrugs in improving the delivery of antiviral agents to target tissues.

Despite these promising developments, challenges remain in the optimization of 2,5-dioxopyrrolidin-1-yl (2Z)-3-(1H-imidazol-1-yl)but-2-enoate-based therapeutics. Issues such as off-target reactivity and metabolic instability need to be addressed through further structural modifications and in-depth pharmacokinetic studies. Ongoing research is focused on refining the compound's selectivity and stability, with the aim of advancing it into clinical trials.

In conclusion, 2,5-dioxopyrrolidin-1-yl (2Z)-3-(1H-imidazol-1-yl)but-2-enoate (CAS: 2229681-52-9) represents a valuable tool in modern drug discovery, with applications spanning covalent inhibition, heterocyclic synthesis, and prodrug development. Its continued exploration holds the potential to yield novel therapeutic agents for a range of diseases, underscoring the importance of interdisciplinary collaboration in chemical biology and pharmaceutical research.